Cas no 1006462-96-9 (1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride)

1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features include a difluoroethyl group and a methyl-substituted pyrazole ring, which enhance reactivity and selectivity in nucleophilic substitution reactions. This compound is particularly valuable in pharmaceutical and agrochemical research for the preparation of sulfonamides and other sulfonyl-containing derivatives. The presence of fluorine atoms improves metabolic stability and bioavailability in downstream applications. Its high purity and consistent performance make it a reliable reagent for advanced synthetic workflows. Proper handling under inert conditions is recommended due to its sensitivity to moisture.

1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride structure

1006462-96-9 structure

Product Name:1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride

CAS No:1006462-96-9

MF:C₆H₇ClF₂N₂O₂S

MW:244.646785974503

MDL:MFCD08696574

CID:3060369

PubChem ID:19622862

Update Time:2025-10-29

1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride
- G56014
- EN300-231024
- AKOS000313893
- 1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonylchloride
- 1006462-96-9
- CS-0241009
- MFCD08696574
- 1-(2,2-difluoroethyl)-3-methylpyrazole-4-sulfonyl chloride
- STK351308
- 1-(2,2-difluoroethyl)-3-methyl-pyrazole-4-sulfonyl chloride
- 859-914-0
- MDL： MFCD08696574
- Inchi： 1S/C6H7ClF2N2O2S/c1-4-5(14(7,12)13)2-11(10-4)3-6(8)9/h2,6H,3H2,1H3
- InChI Key： VZDKAUYGTQUEAF-UHFFFAOYSA-N
- SMILES： ClS(C1=CN(CC(F)F)N=C1C)(=O)=O

Computed Properties

Exact Mass: 243.9884827Da
Monoisotopic Mass: 243.9884827Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 60.3Å²

1-(2,2-difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>

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abcr	AB500604-100 mg	1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride	1006462-96-9		100MG	€231.60	2022-03-01
abcr	AB500604-250 mg	1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride	1006462-96-9		250MG	€275.80	2022-03-01
abcr	AB500604-500 mg	1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride	1006462-96-9		500MG	€409.30	2022-03-01
abcr	AB500604-1 g	1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride	1006462-96-9		1g	€486.60	2022-03-01
abcr	AB500604-5 g	1-(2,2-Difluoroethyl)-3-methyl-1H-pyrazole-4-sulfonyl chloride	1006462-96-9		5g	€1,185.30	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311679-50mg	1-(2,2-Difluoroethyl)-3-methyl-1h-pyrazole-4-sulfonyl chloride	1006462-96-9	95%	50mg	￥3194	2023-04-17
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1311679-500mg	1-(2,2-Difluoroethyl)-3-methyl-1h-pyrazole-4-sulfonyl chloride	1006462-96-9	95%	500mg	￥9921	2023-04-17
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